Cas no 1379300-43-2 (2-bromo-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 2-bromo-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 1379300-43-2
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• MDL: MFCD11847723
• CID: 5055181
• Update Time: 2025-10-05

2-bromo-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[2-(trifluoromethyl)-3-pyridinyl]-
• 2-bromo-1-[2-(trifluoromethyl)pyridin-3-yl]ethanone
• 2-bromo-1-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-one
• 2-bromo-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one

• MDL： MFCD11847723
• Inchi： 1S/C8H5BrF3NO/c9-4-6(14)5-2-1-3-13-7(5)8(10,11)12/h1-3H,4H2
• InChI Key： NLABIYQCOXZOEV-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CN=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2-bromo-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one

2-Bromo-1-(2-(Trifluoromethyl)Pyridin-3-yl)Ethan-1-one: A Comprehensive Overview

2-Bromo-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-one, also known by its CAS number 1379300-43-2, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a trifluoromethyl group, and a pyridine ring in a single molecule. Its versatile properties make it an invaluable tool in the synthesis of various bioactive compounds and advanced materials.

The molecular structure of 2-bromo-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-one is particularly noteworthy. The presence of the bromine atom at the 2-position of the ethanone moiety introduces a high degree of reactivity, making it an excellent substrate for nucleophilic substitution reactions. Meanwhile, the trifluoromethyl group attached to the pyridine ring enhances the compound's stability and lipophilicity, which are critical properties for drug design. The pyridine ring itself contributes to the molecule's aromaticity and electronic characteristics, further expanding its potential applications in chemical synthesis.

Recent studies have highlighted the role of 2-bromo-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-one in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are crucial for targeting various oncogenic pathways. Its ability to form stable covalent bonds with specific protein residues has made it a valuable component in precision medicine strategies.

In addition to its role in drug discovery, this compound has also found applications in materials science. The trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and optoelectronic devices. Recent advancements have demonstrated its potential as a building block for constructing advanced semiconducting materials with tailored optical and electrical characteristics.

The synthesis of 2-bromo-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, followed by bromination at the ethanone position. This sequence ensures high regioselectivity and yields a pure product suitable for subsequent applications.

From an environmental perspective, 2-bromo-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-one exhibits favorable biodegradation properties under controlled conditions. Its stability in aqueous environments makes it suitable for use in industrial processes where resistance to hydrolysis is required. However, careful handling is recommended due to its potential to generate reactive intermediates during certain transformations.

In conclusion, 2-bromo-1-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-one stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block in contemporary chemical research. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing scientific innovation.